![molecular formula C13H17NO2 B6196987 rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis CAS No. 2679950-13-9](/img/no-structure.png)
rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis involves the synthesis of the piperidine ring followed by the introduction of the benzyl and carboxylic acid groups.", "Starting Materials": [ "4-benzyl-1,2,3,6-tetrahydropyridine", "Sodium cyanoborohydride", "Acetic acid", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Reduction of 4-benzyl-1,2,3,6-tetrahydropyridine with sodium cyanoborohydride in acetic acid to form rac-(2R,4S)-4-benzylpiperidine", "Treatment of rac-(2R,4S)-4-benzylpiperidine with chloroacetic acid and sodium hydroxide to form rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid", "Acidification of the reaction mixture with hydrochloric acid", "Extraction of the product with ethyl acetate", "Washing of the organic layer with sodium bicarbonate and water", "Drying of the organic layer with sodium chloride", "Evaporation of the solvent to obtain rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis" ] } | |
CAS No. |
2679950-13-9 |
Molecular Formula |
C13H17NO2 |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.